Cas no 96998-54-8 (4H-Pyran-4-one, 2-ethyl-2,3-dihydro-6-methyl-)

• Product Name: 4H-Pyran-4-one, 2-ethyl-2,3-dihydro-6-methyl-
• CAS No: 96998-54-8
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 751221
• Update Time: 2023-08-03

4H-Pyran-4-one, 2-ethyl-2,3-dihydro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one, 2-ethyl-2,3-dihydro-6-methyl-
• 2-ethyl-6-methyl-2,3-dihydropyran-4-one
• 2-Ethyl-6-methyl-2H-pyran-4(3H)-one

• Inchi： 1S/C8H12O2/c1-3-8-5-7(9)4-6(2)10-8/h4,8H,3,5H2,1-2H3
• InChI Key： KLZXRAVGUVHREK-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(CC1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 170
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Dihydropyranones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives Dihydropyranones